Cas no 2228285-77-4 (2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine
• CAS No: 2228285-77-4
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6547486
• PubChem ID: 165690248
• Update Time: 2025-06-11

2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine
• 2228285-77-4
• EN300-1946423

• Inchi： 1S/C12H15F2N/c13-12(14,8-15)11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,11H,3,5,7-8,15H2
• InChI Key： PMXHCFUDUJSIPQ-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C2C=CC=CC=2CCC1)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine

Introduction to 2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine (CAS No: 2228285-77-4)

2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228285-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine incorporates key features that contribute to its potential biological activity. The presence of a difluoroethyl group and a tetrahydronaphthalene moiety introduces unique electronic and steric properties to the molecule. These structural elements are often exploited in the design of bioactive compounds due to their ability to modulate interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel scaffolds that incorporate fluorine atoms. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The difluoroethyl group in 2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine is particularly noteworthy for its potential to enhance the compound's pharmacological properties. Studies have demonstrated that fluorine substitution can significantly influence the electronic distribution within a molecule, leading to more potent and selective interactions with biological targets.

The tetrahydronaphthalen-1-yl group in the compound's name is another critical feature that contributes to its unique chemical profile. This aromatic heterocycle is known for its ability to stabilize reactive intermediates and enhance binding interactions due to its rigid planar structure. The combination of these two structural motifs makes 2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine a compelling candidate for further investigation in medicinal chemistry.

Current research in the field of drug discovery has emphasized the importance of computational methods in identifying promising lead compounds. Molecular modeling techniques have been increasingly utilized to predict the binding affinity and selectivity of novel molecules. The structural features of 2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine make it an ideal candidate for such studies. Computational analyses have suggested that this compound may exhibit favorable interactions with various biological targets, including enzymes and receptors involved in critical cellular pathways.

One of the most exciting aspects of 2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-amine is its potential application in the development of new therapeutic agents. The compound's unique structural features have led researchers to explore its potential as a scaffold for designing drugs targeting a wide range of diseases. For instance, studies have indicated that this molecule may have inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. These findings highlight the compound's promise as a lead compound for further drug development efforts.

The synthesis of 2,2-difluoro-2-(1,2,3,4-tetrahydronaphthalen-1-ylen)ethanamidine (CAS No: 222828577) presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic process to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in the preparation of fluorinated compounds.

As research continues to uncover new applications for CAS No 222828577, it is likely that this compound will play an important role in future drug development efforts. Its unique structural features and potential biological activity make it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. Further studies are needed to fully elucidate its pharmacological properties and explore its potential as a lead compound for drug discovery programs.

The growing interest in fluorinated compounds underscores their importance in modern pharmaceutical research. The ability of fluorine atoms to modulate molecular properties makes them invaluable tools for designing bioactive molecules with improved pharmacological profiles. As our understanding of fluorine chemistry continues to evolve，so too will our ability to harness its potential for developing new drugs.

In conclusion，CAS No 222828577 (CAS No: 222828577) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features，potential biological activity，and promising applications make it a compelling candidate for further research。 As we continue to explore new frontiers in drug discovery，compounds like this one will undoubtedly play an important role in shaping the future of medicine.